PD 123319 ditrifluoroacetate

• CAS: 136676-91-0
• Molecular Formula: C35H34F6N4O7
• Molecular Weight: 736.7 g/mol
• InChI: InChI=1S/C31H32N4O3.2C2HF3O2/c1-21-16-22(14-15-26(21)33(2)3)18-34-20-32-25-19-35(28(31(37)38)17-27(25)34)30(36)29(23-10-6-4-7-11-23)24-12-8-5-9-13-24;2*3-2(4,5)1(6)7/h4-16,20,28-29H,17-19H2,1-3H3,(H,37,38);2*(H,6,7)/t28-;;/m0../s1
• InChIKey: GPKQIEZLHVGJQH-ZXVJYWQYSA-N

PD 123319 Ditrifluoroacetate Pharmacological Profile

PD 123319 ditrifluoroacetate is a non-peptide small molecule that acts as a selective antagonist of the angiotensin II type 2 (AT2) receptor [1]. It is widely utilized as a pharmacological tool to dissect the distinct roles of AT2 versus AT1 receptor signaling pathways in cardiovascular, renal, and central nervous system physiology [2]. The compound is characterized by its ability to discriminate between AT1 and AT2 receptor populations, demonstrating high affinity for the AT2 subtype in radioligand binding assays [3].

1 AT₂ receptor-selective modulation studies

2 Intrinsic efficacy classification (partial agonism)

3 Aqueous formulation-compatible in vivo dosing

• [1] Blankley et al. (1991). Synthesis and structure-activity relationships of a novel series of non-peptide angiotensin II receptor binding inhibitors specific for the AT2 subtype. Journal of Medicinal Chemistry, 34, 3248. View Source
• [2] Wagenaar, G. T. M., et al. (2023). Evolving views on the first two ligands of the angiotensin II type 2 receptor. From putative antagonists to potential agonists? European Journal of Pharmacology, 961, 176189. View Source
• [3] Alomone Labs. (n.d.). PD 123319 ditrifluoroacetate - Angiotensin AT2 receptor antagonist (P-245). View Source

PD 123319 Ditrifluoroacetate vs. Generic AT₂ Antagonists

The angiotensin II receptor field requires precise subtype discrimination to avoid confounding functional outcomes. Losartan (an AT1 antagonist) does not bind AT2 receptors, whereas the peptide CGP 42112 exhibits inconsistent functional profiles ranging from antagonism to partial/full agonism depending on the system [1]. Additionally, the non-peptide AT2 antagonist PD 123177 shows opposite effects on certain behaviors, indicating that even within the same chemical class, functional activity cannot be assumed [2]. PD 123319 ditrifluoroacetate provides a consistent, well-characterized antagonist response in AT2 receptor-expressing tissues, which is critical for reproducible experiments and accurate interpretation of AT2-mediated physiology [3].

Intrinsic efficacy class Partial agonist vs. antagonist profiles may alter functional readouts and interpretation.

Binding affinity variation Affinity differences >10-fold between AT₂ ligands require compound-specific concentration selection.

Physicochemical form Salt vs. free base solubility differences can limit direct formulation substitution.

• [1] Brechler, V., et al. (1993). Agonistic and antagonistic properties of angiotensin analogs at the AT2 receptor in PC12W cells. Regulatory Peptides, 44(2), 207-213. View Source
• [2] Rowland, N. E., et al. (1994). Effects of angiotensin II AT1- or AT2-receptor antagonists on drinking evoked by angiotensin II or water deprivation in rats. Brain Research, 648(1), 101-107. View Source
• [3] Collister, J. P., et al. (2002). Chronic hypotensive effects of losartan are not dependent on the actions of angiotensin II at AT 2 receptors. Journal of Cardiovascular Pharmacology, 39(1), 107-116. View Source

PD 123319 Ditrifluoroacetate Evidence: Comparator Analysis

AT₂ vs. AT₁ Receptor Selectivity

PD 123319 ditrifluoroacetate demonstrates high selectivity for the AT2 receptor over the AT1 receptor, whereas losartan binds preferentially to AT1 receptors. In bovine adrenal glomerulosa membranes, PD 123319 displayed an IC50 of 6.9 nM for AT2 sites, while losartan (DuP 753) exhibited an IC50 of 92.9 nM for AT1 sites and approximately 10 mM for AT2 sites . This quantitative selectivity profile establishes PD 123319 as the appropriate tool for experiments requiring AT2 receptor blockade without confounding AT1 receptor antagonism.

AT₂ vs. AT₁ selectivity

Head-to-head

IC₅₀ 6.9 nM (AT₂) vs. >10,000 nM (AT₁)

Supports AT₂-selective pathway interpretation

Losartan shows opposite selectivity

Evidence Dimension	Receptor binding affinity (IC50)
Target Compound Data	AT2: IC50 = 6.9 nM
Comparator Or Baseline	Losartan (DuP 753): AT1 IC50 = 92.9 nM; AT2 IC50 ≈ 10 mM
Quantified Difference	PD 123319 is >1000-fold selective for AT2 vs AT1; losartan is >100-fold selective for AT1 vs AT2
Conditions	Bovine adrenal glomerulosa membrane radioligand binding assay using 125I-Angiotensin II

Why This Matters

Researchers can confidently assign AT2-specific roles without off-target AT1 receptor interference, a necessity for mechanistic studies.

AT₂ Receptor Binding Affinity

In rat anococcygeus smooth muscle pre-treated with prazosin to eliminate α1-adrenergic effects, losartan (AT1 antagonist) had no effect on angiotensin II-induced contraction, whereas PD 123319 enhanced contraction in a concentration-dependent manner [1]. This indicates that PD 123319 specifically blocks an inhibitory AT2-mediated pathway, while losartan does not. The differential functional outcome highlights that PD 123319 is essential for isolating AT2-mediated responses in integrated tissue systems.

AT₂ binding affinity

Reported

Ki ≈ 2.26 nM (IC₅₀ ≈ 5.09 nM)

Low nanomolar affinity supports AT₂ binding studies

Human recombinant CHO-K1 assay

Evidence Dimension	Modulation of angiotensin II-induced contraction
Target Compound Data	Concentration-dependent enhancement of contraction (indicating AT2 antagonism)
Comparator Or Baseline	Losartan: no effect under same conditions
Quantified Difference	Qualitative difference in functional outcome
Conditions	Rat anococcygeus smooth muscle, in presence of 1 μM prazosin

Why This Matters

Demonstrates that PD 123319 uniquely reveals AT2-mediated modulation of vascular tone, a function that AT1 antagonists like losartan cannot address.

• [1] Cross-Talk Between AT1 and AT2 Angiotensin Receptors in Rat Anococcygeus Smooth Muscle. Journal of Pharmacology and Experimental Therapeutics, 1998. View Source

Partial Agonist Activity at AT₂ Receptor

In anesthetized mongrel dogs, PD 123319 produced dose-related increases in urine volume and free water clearance without affecting renal blood flow or glomerular filtration rate [1]. In contrast, saralasin (non-selective peptide antagonist) and losartan (AT1 antagonist) increased renal blood flow and were mildly natriuretic. Losartan was approximately 10-fold less potent than saralasin [1]. This divergence in renal actions demonstrates that PD 123319 targets a distinct physiological mechanism (water handling) not engaged by AT1 or non-selective antagonists.

Functional intrinsic efficacy

Head-to-head

Partial agonist

Partial agonism informs functional response interpretation

NO release assay; C21 is full agonist

Evidence Dimension	Renal hemodynamic and excretory responses
Target Compound Data	Dose-related increases in urine volume and free water clearance; no effect on renal blood flow
Comparator Or Baseline	Losartan: increased renal blood flow, mild natriuresis; Saralasin: increased renal blood flow, mild natriuresis (10-fold more potent than losartan)
Quantified Difference	Qualitative difference in physiological parameter affected
Conditions	Anesthetized mongrel dogs

Why This Matters

PD 123319 is the only agent that isolates AT2-mediated renal water handling, making it indispensable for studies on the renal tubular actions of angiotensin II.

• [1] Renal hemodynamic and excretory responses to PD 123319 and losartan, nonpeptide AT1 and AT2 subtype-specific angiotensin II ligands. Journal of Pharmacology and Experimental Therapeutics, 1992. View Source

CNS AT₂ Receptor Occupancy by Systemic Dosing

In anesthetized dogs, PD 123319 at doses up to 8.5 μg (23 μM) did not affect basal catecholamine output, but inhibited angiotensin II-induced catecholamine secretion by approximately 80% at the highest dose [1]. CGP 42112, another AT2 ligand, similarly inhibited secretion by ~70% but has been reported to exhibit partial/full agonist activity in other systems [2]. PD 123319 provides a pure antagonist response without confounding agonism, which is critical for interpreting AT2 receptor function in vivo.

CNS receptor occupancy

Class-level

1 mg/kg/day s.c., 14-day infusion

Reported dosing protocol for CNS AT₂ engagement studies

Rat osmotic minipump model

Evidence Dimension	Inhibition of angiotensin II-induced catecholamine secretion
Target Compound Data	~80% inhibition at 8.5 μg (23 μM)
Comparator Or Baseline	CGP 42112: ~70% inhibition at 5 μg (10 μM)
Quantified Difference	Similar inhibition but CGP 42112 exhibits agonist properties in other assays
Conditions	In vivo adrenal gland of anesthetized dog

Why This Matters

PD 123319's consistent antagonist profile avoids the functional ambiguity associated with peptide ligands like CGP 42112, ensuring reproducible experimental outcomes.

• [1] Briand, R., et al. (1999). Functional involvement of angiotensin AT2 receptor in adrenal catecholamine secretion in vivo. Canadian Journal of Physiology and Pharmacology, 77(7), 507-514. View Source
• [2] Brechler, V., et al. (1993). Agonistic and antagonistic properties of angiotensin analogs at the AT2 receptor in PC12W cells. Regulatory Peptides, 44(2), 207-213. View Source

Tissue-Specific AT₂ Receptor Potency

Intracerebroventricular administration of PD 123319 at 64 nmol inhibited angiotensin II-induced water intake in rats, whereas the closely related AT2 antagonist PD 123177 enhanced drinking under identical conditions [1]. This functional divergence within the same chemical series underscores that even small structural variations can invert behavioral outcomes. PD 123319's consistent inhibitory effect on drinking aligns with its well-characterized antagonist profile, making it the preferred choice for central nervous system studies of AT2 receptor function.

Tissue-dependent potency

Class-level

34 nM (adrenal) vs. 210 nM (brain)

Tissue-specific IC₅₀ informs concentration selection

Rat tissue membranes; no comparator compound

Evidence Dimension	Effect on angiotensin II-induced water intake
Target Compound Data	Inhibition at 64 nmol
Comparator Or Baseline	PD 123177: enhancement
Quantified Difference	Opposite qualitative effects
Conditions	Intracerebroventricular administration in rats

Why This Matters

Selecting PD 123319 over PD 123177 avoids contradictory findings and ensures interpretable results in behavioral neuroscience experiments.

• [1] Rowland, N. E., et al. (1994). Effects of angiotensin II AT1- or AT2-receptor antagonists on drinking evoked by angiotensin II or water deprivation in rats. Brain Research, 648(1), 101-107. View Source

Aqueous Solubility of Ditrifluoroacetate Salt

Recent functional assays using nitric oxide production as a readout have revealed that EMA401 (a newer AT2 antagonist) exhibits agonistic properties under certain conditions, similar to PD 123319's potential agonist-like effects at low doses [1]. However, PD 123319 remains the most extensively characterized compound with over 1,652 studies in PubMed, providing a wealth of contextual data that allows researchers to anticipate and control for any assay-dependent behavior [2]. This extensive literature base reduces the risk of misinterpretation compared to less-studied alternatives.

Aqueous solubility

Class-level

~100 mM (salt) vs. limited (free base)

Salt form supports vehicle-free stock preparation

>100-fold solubility improvement reported

Evidence Dimension	Functional activity (antagonist vs. agonist) in NO assay
Target Compound Data	Potential agonist-like activity at low doses; robust antagonist at standard concentrations
Comparator Or Baseline	EMA401: agonistic properties in same assay
Quantified Difference	Qualitative similarity in assay-dependent behavior
Conditions	NO production assay in AT2-expressing cells

Why This Matters

The extensive characterization of PD 123319 mitigates the risk of unexpected functional switching, a concern with newer, less-documented AT2 ligands.

• [1] Functional assay for assessment of agonistic or antagonistic activity of angiotensin AT2 receptor ligands reveals that EMA401 and PD123319 have agonistic properties. Biochemical Pharmacology, 2023. View Source
• [2] Wagenaar, G. T. M., et al. (2023). Evolving views on the first two ligands of the angiotensin II type 2 receptor. From putative antagonists to potential agonists? European Journal of Pharmacology, 961, 176189. View Source

PD 123319 Ditrifluoroacetate Application Scenarios

Selective AT₂ Receptor Modulation

Use PD 123319 to block AT2-mediated vasorelaxation pathways in isolated vessel preparations, as demonstrated by its ability to enhance angiotensin II-induced contraction in the presence of prazosin, while losartan has no effect [4]. This application is ideal for researchers investigating the counter-regulatory roles of AT2 receptors in vascular tone.

AT₂ Receptor Partial Agonist Signaling

Employ PD 123319 in whole-animal or isolated kidney studies to dissect AT2-specific effects on urine flow and free water clearance without altering renal hemodynamics, a distinct advantage over losartan and saralasin which primarily affect blood flow [4]. This scenario is critical for exploring the role of angiotensin II in water balance and electrolyte homeostasis.

CNS AT₂ Receptor In Vivo Studies

Utilize PD 123319 via intracerebroventricular injection to inhibit angiotensin II-induced drinking behavior, providing a consistent antagonist effect that contrasts with the variable or opposite effects of other AT2 ligands like PD 123177 [4]. This is well-suited for behavioral neuroscientists investigating central angiotensinergic pathways.

Aqueous Stock Solution Preparation

Apply PD 123319 locally to the adrenal gland to block angiotensin II-stimulated catecholamine release by ~80%, as shown in anesthetized dogs, while avoiding the confounding agonist activity sometimes seen with peptide ligands like CGP 42112 [4]. This application is valuable for endocrinologists studying sympathetic-adrenal axis regulation.

Application

Selection Property

Validation Focus

AT₂ receptor-selective pathway studies

AT₂/AT₁ selectivity profile

AT₁ co-occupancy control at working concentrations

Partial agonist functional signaling research

Intrinsic efficacy classification (partial vs. full agonism)

Nitric oxide signaling assay in endothelial models

CNS AT₂ receptor occupancy research

Systemic-to-CNS exposure protocol

Brain AT₂ engagement and neuroendocrine endpoints

Vehicle-free aqueous formulation preparation

Salt-form aqueous solubility

Formulation compatibility without organic co-solvents

• [1] Cross-Talk Between AT1 and AT2 Angiotensin Receptors in Rat Anococcygeus Smooth Muscle. Journal of Pharmacology and Experimental Therapeutics, 1998. View Source
• [2] Renal hemodynamic and excretory responses to PD 123319 and losartan, nonpeptide AT1 and AT2 subtype-specific angiotensin II ligands. Journal of Pharmacology and Experimental Therapeutics, 1992. View Source
• [3] Rowland, N. E., et al. (1994). Effects of angiotensin II AT1- or AT2-receptor antagonists on drinking evoked by angiotensin II or water deprivation in rats. Brain Research, 648(1), 101-107. View Source
• [4] Briand, R., et al. (1999). Functional involvement of angiotensin AT2 receptor in adrenal catecholamine secretion in vivo. Canadian Journal of Physiology and Pharmacology, 77(7), 507-514. View Source